2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide
• InChI: InChI=1S/C8H14ClNO3/c9-5-8(11)10-2-1-7-6-12-3-4-13-7/h7H,1-6H2,(H,10,11)
• InChI Key: OSIFIPXNGUVCDF-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)CCNC(=O)CCl
• Molecular Formula: C8H14ClNO3
• Molecular Weight: 207.65 g/mol
• CAS No.: 2411293-79-1

Description

2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide, also known as DCEAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide is not fully understood. However, studies have suggested that this compound may act as an inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can have various effects on the body.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. In animal studies, this compound has been shown to have anticonvulsant and analgesic effects. Additionally, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and biochemical and physiological effects.

Future Directions

There are several future directions for the study of 2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide. One potential direction is the investigation of this compound as a potential therapeutic agent for Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Furthermore, the potential applications of this compound in agriculture and material science warrant further investigation.

Synthesis Methods

2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide can be synthesized through a multistep process involving the reaction of 2-chloroethylamine hydrochloride with ethylene oxide to form 2-(2-chloroethyl)oxirane. The resulting compound is then reacted with sodium hydroxide and acetic acid to form this compound.

Scientific Research Applications

2-Chloro-N-[2-(1,4-dioxan-2-yl)ethyl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent and as a therapeutic agent for Alzheimer's disease. In agriculture, this compound has been studied for its potential as a pesticide and herbicide. In material science, this compound has been investigated for its potential as a building block for the synthesis of novel polymers.